Cas no 2060006-39-3 (tert-butyl 2-(2,3-dioxoazepan-1-yl)acetate)

• Product Name: tert-butyl 2-(2,3-dioxoazepan-1-yl)acetate
• CAS No: 2060006-39-3
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• MDL: MFCD30535700
• CID: 4635398
• PubChem ID: 125511646
• Update Time: 2025-10-29

tert-butyl 2-(2,3-dioxoazepan-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-acetic acid, hexahydro-2,3-dioxo-, 1,1-dimethylethyl ester
• tert-butyl 2-(2,3-dioxoazepan-1-yl)acetate

• MDL： MFCD30535700
• Inchi： 1S/C12H19NO4/c1-12(2,3)17-10(15)8-13-7-5-4-6-9(14)11(13)16/h4-8H2,1-3H3
• InChI Key： BVBWAVPOJCTDER-UHFFFAOYSA-N
• SMILES： N1(CC(OC(C)(C)C)=O)CCCCC(=O)C1=O

Additional information on tert-butyl 2-(2,3-dioxoazepan-1-yl)acetate

tert-butyl 2-(2,3-dioxoazepan-1-yl)acetate (CAS No. 2060006-39-3): An Overview of Its Structure, Synthesis, and Applications

tert-butyl 2-(2,3-dioxoazepan-1-yl)acetate (CAS No. 2060006-39-3) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an acetate moiety, and a 2,3-dioxoazepan-1-yl ring system. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butyl 2-(2,3-dioxoazepan-1-yl)acetate molecule is composed of a tert-butyl ester group attached to an acetate moiety, which is further substituted with a 2,3-dioxoazepan-1-yl ring. The tert-butyl group provides steric protection and enhances the stability of the compound, while the acetate moiety and the dioxoazepan ring contribute to its reactivity and functional versatility. The presence of these functional groups allows for a wide range of chemical transformations, making tert-butyl 2-(2,3-dioxoazepan-1-yl)acetate an important building block in synthetic chemistry.

Recent advancements in synthetic methodologies have led to the development of efficient and scalable routes for the synthesis of tert-butyl 2-(2,3-dioxoazepan-1-yl)acetate. One such method involves the condensation of tert-butyl bromoacetate with an appropriate azepane derivative under mild conditions. This approach not only yields high purity products but also minimizes side reactions and by-products, making it suitable for large-scale production. Additionally, the use of environmentally friendly solvents and catalysts has been explored to enhance the sustainability and eco-friendliness of the synthesis process.

In the realm of medicinal chemistry, tert-butyl 2-(2,3-dioxoazepan-1-yl)acetate has shown promise as a key intermediate in the development of novel therapeutic agents. Its structural features make it particularly suitable for the synthesis of compounds with potential applications in treating neurological disorders, cancer, and inflammatory diseases. For instance, recent studies have demonstrated that derivatives of tert-butyl 2-(2,3-dioxoazepan-1-yl)acetate exhibit potent inhibitory activity against specific enzymes involved in disease pathways. These findings highlight the potential of this compound as a lead molecule for drug discovery and development.

The pharmacological properties of tert-butyl 2-(2,3-dioxoazepan-1-yl)acetate have also been investigated in preclinical studies. In vitro assays have shown that this compound can effectively modulate cellular processes such as apoptosis and cell proliferation. Furthermore, in vivo studies using animal models have indicated that tert-butyl 2-(2,3-dioxoazepan-1-yl)acetate derivatives exhibit favorable pharmacokinetic profiles and low toxicity levels. These results suggest that this compound may have therapeutic potential when formulated into drug candidates.

Beyond its applications in medicinal chemistry, tert-butyl 2-(2,3-dioxoazepan-1-yl)acetate has found utility in other areas of chemical research. For example, it has been used as a starting material for the synthesis of advanced materials with unique properties such as high thermal stability and mechanical strength. Additionally, its ability to undergo selective chemical transformations makes it a valuable reagent in polymer science and materials engineering.

In conclusion, tert-butyl 2-(2,3-dioxoazepan-1-yl)acetate (CAS No. 2060006-39-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural characteristics and versatile reactivity make it an important intermediate in organic synthesis and a promising candidate for drug discovery and development. As research continues to advance, it is likely that new applications and insights into the properties of tert-butyl 2-(2,3-dioxoazepan-1-yl)acetate will emerge, further solidifying its importance in the field of chemistry.